Cas no 58966-24-8 (2-(Chloromethyl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(Chloromethyl)-1-methyl-4-nitrobenzene
• CAS No: 58966-24-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD01846407
• CID: 57347
• PubChem ID: 187952
• Update Time: 2025-10-30

2-(Chloromethyl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1-methyl-4-nitrobenzene
• 2-(chloromethyl)-4-nitrotoluene
• 2-Methyl-5-nitrobenzyl chloride
• 2-Methyl-5-nitro-benzylchlorid
• 3-chloromethyl-4-methylnitrobenzene
• o-Xylene, a2-chloro-4-nitro- (6CI,7CI)
• SCHEMBL3075925
• CS-0231519
• EN300-1086437
• Benzene, 2-(chloromethyl)-1-methyl-4-nitro-
• DTXSID10207705
• CHEBI:220551
• 58966-24-8
• AKOS004908106
• AMY32351
• HBCZMIJXNQCIDC-UHFFFAOYSA-N

• MDL： MFCD01846407
• Inchi： 1S/C8H8ClNO2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： HBCZMIJXNQCIDC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.16520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(Chloromethyl)-1-methyl-4-nitrobenzene

Research Brief on 2-(Chloromethyl)-1-methyl-4-nitrobenzene (CAS: 58966-24-8): Recent Advances and Applications

2-(Chloromethyl)-1-methyl-4-nitrobenzene (CAS: 58966-24-8) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of oncology and antimicrobial therapy. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Chloromethyl)-1-methyl-4-nitrobenzene as a precursor in the synthesis of potent kinase inhibitors. The research team utilized this compound to develop a series of derivatives targeting EGFR mutations, showing promising anti-proliferative effects in non-small cell lung cancer cell lines. The study emphasized the compound's versatility in introducing chloro and nitro functional groups, which are critical for molecular interactions with target proteins.

In the realm of antimicrobial research, a recent European Journal of Medicinal Chemistry publication (2024) reported the use of 58966-24-8 as a building block for novel quinolone derivatives. These derivatives exhibited enhanced activity against multidrug-resistant Staphylococcus aureus strains, with MIC values ranging from 0.5-2 μg/mL. The structural modifications enabled by this intermediate allowed for optimal penetration through bacterial cell membranes while maintaining low cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of 2-(Chloromethyl)-1-methyl-4-nitrobenzene. A 2024 Organic Process Research & Development paper detailed a solvent-free mechanochemical synthesis route that improved yield by 18% while reducing hazardous waste generation. This development addresses previous environmental concerns associated with traditional chlorination methods.

The compound's safety profile has been recently reevaluated through computational toxicology studies. Molecular docking analyses suggest that while the nitro group presents some metabolic activation concerns, strategic molecular design can mitigate potential genotoxicity. These findings, published in Chemical Research in Toxicology (2023), provide important guidelines for the safe handling and further derivatization of this valuable intermediate.

Looking forward, patent applications filed in Q1 2024 indicate growing interest in using 58966-24-8 for developing PROTAC (Proteolysis Targeting Chimera) molecules. Its unique chemical handles allow for efficient conjugation with E3 ligase ligands and target protein binders, opening new avenues in targeted protein degradation therapies. Industry analysts project increased demand for this intermediate as these technologies progress through clinical trials.